![molecular formula C16H14N4OS B2837570 (E)-1-methyl-N-(6-methyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide CAS No. 1173367-86-6](/img/structure/B2837570.png)
(E)-1-methyl-N-(6-methyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide
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Overview
Description
The compound contains a benzo[d]thiazol-2(3H)-ylidene group, a pyrazole group, and a prop-2-yn-1-yl group. Benzo[d]thiazole is a heterocyclic compound, and it’s often used in drug discovery due to its wide range of biological activities . Pyrazole is another heterocyclic compound that’s found in various biologically active compounds . The prop-2-yn-1-yl group is an alkyne, which is often involved in click chemistry reactions .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the benzo[d]thiazole and pyrazole rings in separate steps, followed by their connection via a suitable functional group transformation . The prop-2-yn-1-yl group could be introduced via a Sonogashira coupling .Molecular Structure Analysis
The molecular structure of the compound would be determined by the arrangement of the atoms in the benzo[d]thiazole, pyrazole, and prop-2-yn-1-yl groups. Techniques such as NMR and X-ray crystallography could be used to determine the structure .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The benzo[d]thiazole and pyrazole rings might participate in electrophilic substitution reactions, while the alkyne could undergo addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its molecular structure. For instance, the presence of the benzo[d]thiazole and pyrazole rings might increase its aromaticity and stability .Scientific Research Applications
Biological Activity and Mechanism of Action
- Kinesin-5 Inhibition : Investigate whether this compound affects kinesin-5, a motor protein involved in cell division. Inhibition of kinesin-5 could lead to cell cycle arrest and apoptosis .
- Antimicrobial Properties : Assess its activity against bacterial strains. Researchers can explore modifications to enhance its antimicrobial efficacy .
Synthetic Methodology
- Cu(I)-Catalyzed Cycloaddition : The compound’s synthesis involves a [3 + 2] dipolar cycloaddition. Researchers can study this reaction for other substrates and explore its scope .
- Sonogashira Cross-Coupling : The compound can serve as a useful synthon in Sonogashira reactions. Investigate its versatility in coupling with alkynes .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methyl-N-(6-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4OS/c1-4-9-20-12-6-5-11(2)10-14(12)22-16(20)18-15(21)13-7-8-17-19(13)3/h1,5-8,10H,9H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYILCTUFPWJDDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=NN3C)S2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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